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1-Chloro-2-(1-
Compound Name:
methylethoxy)benzene

cat. No.: B1595899

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-Chloro-2-(1-methylethoxy)benzene, also known as 2-chlorophenyl isopropyl
ether. This aromatic ether is a significant compound in synthetic organic chemistry, serving as a
potential intermediate and building block in the development of more complex molecules,
including active pharmaceutical ingredients (APIs). A thorough understanding of its physical
and chemical characteristics is essential for its effective handling, application in synthetic
protocols, and for ensuring safety and reproducibility in a research and development setting.

This document summarizes key quantitative data, details the experimental protocols for their
determination, and provides logical workflows relevant to its synthesis and analysis.

Core Physicochemical Properties

The properties of 1-Chloro-2-(1-methylethoxy)benzene (CAS No. 42489-57-6) are
summarized in the table below. These values are critical for predicting its behavior in various
solvents, reaction conditions, and analytical systems.
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Property Value Reference
CAS Number 42489-57-6 [1]
Molecular Formula CoH11CIO

Molecular Weight 170.64 g/mol

Boiling Point 215.3°C (at 760 mmHg) [2]

Density 1.074 g/cm3 [2]

Flash Point 89.7°C [2]

Melting Point Data not available

Solubility Data not available

Note: Specific experimental data for melting point and solubility were not readily available in the

consulted public databases.

Logical and Experimental Workflows

Visualizing the synthesis and analysis of a compound is crucial for laboratory applications. The

following diagrams, rendered in DOT language, illustrate a common synthetic route and a

standard analytical workflow for 1-Chloro-2-(1-methylethoxy)benzene.

Synthesis Pathway: Williamson Ether Synthesis

A standard and highly effective method for the preparation of 1-Chloro-2-(1-

methylethoxy)benzene is the Williamson ether synthesis. This Sn2 reaction involves the

deprotonation of a phenol to form a nucleophilic phenoxide, which then attacks an alkyl halide.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://abcr.com/de_en/ab114804
https://www.chemeo.com/cid/19-480-8/Benzene-1-chloro-2-1-methylethyl
https://www.chemeo.com/cid/19-480-8/Benzene-1-chloro-2-1-methylethyl
https://www.chemeo.com/cid/19-480-8/Benzene-1-chloro-2-1-methylethyl
https://www.benchchem.com/product/b1595899?utm_src=pdf-body
https://www.benchchem.com/product/b1595899?utm_src=pdf-body
https://www.benchchem.com/product/b1595899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pl \\
Strong Base | Aprotic Solvent |
2-Chlorophenol Ge.g., NaH, K2C03D \ (e.g., DMF, Acetone) |
\__l_ _____ r———-- 4

l

|

1

1

1

1

1

|

i

2-Chlorophenoxide or other Isopropyl Halide

Nucleophile Flectrophile

|
I
|
|
|
I
|
|
|
|
I
|
Deprotonation: . I
Formation of Sodium ( eppirey) (Eemiele ) !
|
|
|
|
I
|
|
I
|
|
|
|
I
|
|
|
|
I

Nucleophilic Attack (Sn2):
Phenoxide displaces Bromide

1—ChIoro—2—(1—methylethoxy)benzene (NaBr (Salt Byproduct))

Click to download full resolution via product page

Caption: Williamson Ether Synthesis for 1-Chloro-2-(1-methylethoxy)benzene.

Analytical Workflow: GC-MS Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a definitive analytical technique for the
identification and quantification of volatile and semi-volatile compounds like 1-Chloro-2-(1-
methylethoxy)benzene.
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Caption: Standard workflow for GC-MS analysis of a purified sample.

Experimental Protocols

The following sections describe generalized but detailed protocols for determining key
physicochemical properties. These methods are based on established, standard procedures.

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of a liquid with a small sample
volume (typically <0.5 mL).

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this method, this point is observed when a rapid,
continuous stream of vapor bubbles from a capillary tube ceases, and the cooling liquid is
drawn back into the capillary.

Apparatus:

Thiele tube filled with mineral oil

Thermometer (calibrated)

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)
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¢ Rubber band or wire for attachment

e Heat source (Bunsen burner or microburner)

e Clamp and stand

Procedure:

Sample Preparation: Add approximately 0.5 mL of 1-Chloro-2-(1-methylethoxy)benzene to
the small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with the open end down.

o Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom
of the test tube is aligned with the thermometer bulb.[3][4]

e Mounting: Insert the thermometer assembly into the Thiele tube. The sample should be level
with the middle of the upper side-arm of the Thiele tube to ensure uniform heating by
convection currents in the oil.[3][4]

o Heating: Gently heat the side-arm of the Thiele tube with a small flame, moving it back and
forth to ensure even heating. The temperature of the oil should rise at a steady rate.

o Observation: As the liquid nears its boiling point, a stream of bubbles will emerge from the tip
of the inverted capillary tube. Continue gentle heating until a continuous and rapid stream of
bubbles is observed.

o Measurement: Remove the heat source and allow the apparatus to cool slowly. Observe the
capillary tube closely. The stream of bubbles will slow and eventually stop. The exact
temperature at which the liquid just begins to enter the capillary tube is the boiling point of
the sample.[3][4]

o Verification: Record this temperature. Allow the apparatus to cool further, and a second
determination can often be made as the oil temperature is carefully raised again.

Density Determination (Pycnometer Method)
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This protocol is based on the principles outlined in OECD Test Guideline 109 for the
determination of the density of liquids.

Principle: Density is defined as the mass of a substance per unit volume (p = m/V). The
pycnometer method determines the mass of a precisely known volume of the liquid at a
constant temperature.

Apparatus:

Pycnometer (a glass flask with a precisely fitted ground glass stopper with a capillary tube)

Analytical balance (accurate to £0.1 mg)

Constant temperature water bath (e.g., 20°C + 0.5°C)

Thermometer

Lint-free tissue

Procedure:

o Calibration (Determination of Pycnometer Volume):
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer (mo).

o Fill the pycnometer with distilled water of a known temperature (and thus known density,
p_water).

o Place the pycnometer in the constant temperature water bath until it reaches thermal
equilibrium.

o Insert the stopper, allowing excess water to exit through the capillary. Carefully dry the
outside of the pycnometer.

o Weigh the water-filled pycnometer (ma).
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o The volume of the pycnometer (V) is calculated as: V = (m1 - mo) / p_water.

o Measurement of Sample Density:
o Empty and thoroughly dry the calibrated pycnometer.
o Weigh the empty, dry pycnometer again (mz).
o Fill the pycnometer with 1-Chloro-2-(1-methylethoxy)benzene.

o Place the filled pycnometer in the constant temperature water bath to achieve thermal
equilibrium.

o Insert the stopper, allowing excess sample to exit. Carefully clean and dry the exterior.
o Weigh the sample-filled pycnometer (ms).

» Calculation:
o The mass of the sample (m_sample) is ms - ma.

o The density of the sample (p_sample) at the test temperature is calculated as: p_sample =
(ms-m2)/ V.

e Reporting: The density is reported in g/cm?3 or kg/m 3, specifying the temperature at which the
measurement was made. At least two independent determinations should be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Chloro-2-(1-methylethoxy)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595899#physicochemical-properties-of-1-chloro-2-
1-methylethoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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